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Compound of Interest

Compound Name: Cyclopropanethiol

Cat. No.: B3056065

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties, reactivity,
and potential biological activities of cyclopropanethiol and its open-chain analogs, n-
propanethiol and isopropanethiol. This document is intended to serve as a valuable resource
for researchers in medicinal chemistry, chemical biology, and drug development by providing a
side-by-side analysis supported by available data and detailed experimental protocols.

Introduction

Thiols are a class of organosulfur compounds characterized by the presence of a sulfhydryl (-
SH) group. They play crucial roles in various biological processes, acting as antioxidants,
participating in enzymatic reactions, and modulating protein function. The unique reactivity of
the thiol group makes it an attractive moiety in drug design for establishing covalent
interactions with biological targets.

This guide focuses on a comparative analysis of three C3 thiols:

e Cyclopropanethiol: A cyclic thiol featuring a strained three-membered ring. The inherent
ring strain is expected to influence its chemical and biological properties.

e n-Propanethiol (Propan-1-thiol): A linear-chain thiol.
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 |Isopropanethiol (Propan-2-thiol): A branched-chain thiol.

Understanding the differences in their properties is crucial for the rational design of molecules
with specific reactivity and biological profiles.

Physicochemical Properties

The physical and chemical properties of these thiols are summarized in the table below. These
properties influence their handling, formulation, and behavior in biological systems.

Property Cyclopropanethiol n-Propanethiol Isopropanethiol

Molecular Formula C3HeS CsHsS Cs3HsS

Molecular Weight (

g/mol ) 74.15 76.16 76.16
Boiling Point (°C) ~85 67-68 57-60
Melting Point (°C) N/A -113 -131
Density (g/mL) ~0.95 0.84 0.82

**

 To cite this document: BenchChem. [A Comparative Study of Cyclopropanethiol and Its
Open-Chain Analogs: Propanethiol and Isopropanethiol]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3056065#comparative-study-of-
cyclopropanethiol-and-its-open-chain-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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